Cas no 66496-82-0 (3-chloromethyl-1-methylpiperidine hydrochloride)

• Product name: 3-chloromethyl-1-methylpiperidine hydrochloride
• CAS No: 66496-82-0
• MF: C₇H₁₅Cl₂N
• MW: 184.106700181961
• MDL: MFCD00012833
• CID: 964090
• PubChem ID: 24892778

3-chloromethyl-1-methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chloromethyl-1-methylpiperidine hydrochloride
• 3-(Chloromethyl)-1-methylpiperidine hydrochloride
• 1-methyl-3-chloromethylpiperidine hydrochloride
• 3-Chlormethyl-1-methyl-piperidin,Hydrochlorid
• 3-Chloromethyl-1-methylpiperidineHCl
• 3-chloromethyl-1-methylpiperidinium chloride
• 3-chloromethyl-N-methylpiperidine hydrochloride
• Einecs 266-381-2
• 3-(chloromethyl)-1-methylpiperidinehydrochloride
• EN300-69509
• CS-0204616
• SB41145
• 3-chloromethyl-1-methyl-piperidine hydrochloride
• 3-chloromethyl-1-methylpiperidine HCl
• FT-0641071
• BP-10121
• 3-(Chloromethyl)-1-methylpiperidine--hydrogen chloride (1/1)
• 3-(chloromethyl)-1-methylpiperidine;hydrochloride
• MFCD00012833
• Z1449592184
• AKOS015916633
• 3-chloromethyl-l-methylpiperidine hydrochloride
• DTXSID80985124
• 3-Chloromethyl-1-methylpiperidine hydrochloride, 98%
• SCHEMBL1896733
• 66496-82-0
• LHOMMYSCOSRBQM-UHFFFAOYSA-N
• DB-054933

• MDL： MFCD00012833
• Inchi： InChI=1S/C7H14ClN.ClH/c1-9-4-2-3-7(5-8)6-9;/h7H,2-6H2,1H3;1H
• InChI Key： LHOMMYSCOSRBQM-UHFFFAOYSA-N
• SMILES： CN1CCCC(CCl)C1.Cl

Computed Properties

• Exact Mass: 183.05800
• Monoisotopic Mass: 183.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2A^2
• Surface Charge: 0

Experimental Properties

• Color/Form: Off white powder
• Melting Point: 170-172 °C (lit.)
• Boiling Point: 183.8°C at 760 mmHg
• Flash Point: 65°C
• PSA: 3.24000
• LogP: 2.30690
• Solubility: Not available

3-chloromethyl-1-methylpiperidine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：

3-chloromethyl-1-methylpiperidine hydrochloride Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 3-chloromethyl-1-methylpiperidine hydrochloride

Recent Advances in the Study of 3-Chloromethyl-1-methylpiperidine Hydrochloride (CAS: 66496-82-0)

The compound 3-chloromethyl-1-methylpiperidine hydrochloride (CAS: 66496-82-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies. This research brief aims to summarize the latest findings, methodologies, and implications associated with this compound.

One of the most notable advancements in the study of 3-chloromethyl-1-methylpiperidine hydrochloride is its role in the synthesis of piperidine-based pharmaceuticals. Piperidine derivatives are widely recognized for their pharmacological properties, including analgesic, antipsychotic, and antihistamine effects. Recent research published in the Journal of Medicinal Chemistry (2023) highlights the compound's utility in the efficient synthesis of N-methylpiperidine scaffolds, which are crucial for the development of CNS-targeting drugs. The study employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized intermediates.

In addition to its applications in CNS drug development, 3-chloromethyl-1-methylpiperidine hydrochloride has shown promise in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a precursor for quaternary ammonium compounds (QACs), which exhibit broad-spectrum antimicrobial activity. The researchers synthesized a series of QACs using 3-chloromethyl-1-methylpiperidine hydrochloride as a starting material and evaluated their activity against multidrug-resistant bacterial strains. The results indicated significant inhibitory effects, suggesting potential applications in hospital disinfectants and topical antimicrobial agents.

Another area of interest is the compound's potential in targeted drug delivery systems. A recent investigation published in Advanced Drug Delivery Reviews (2024) explored its use in the functionalization of nanoparticles for site-specific drug release. The study reported that the chloromethyl group in 3-chloromethyl-1-methylpiperidine hydrochloride facilitates covalent conjugation with polymeric carriers, enhancing the stability and bioavailability of encapsulated drugs. This approach could revolutionize treatments for diseases requiring precise drug delivery, such as cancer and neurodegenerative disorders.

Despite these promising developments, challenges remain in the large-scale production and application of 3-chloromethyl-1-methylpiperidine hydrochloride. Issues such as yield optimization, environmental impact, and regulatory compliance must be addressed to fully realize its potential. Future research directions may include green chemistry approaches to synthesis, as well as in-depth toxicological studies to ensure safety in clinical applications. Overall, the compound continues to be a valuable asset in the toolkit of medicinal chemists and pharmaceutical researchers, with its applications expanding into new and innovative domains.